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Compound of Interest

Compound Name: Methyl 9-decenoate

Cat. No.: B1586211

An In-depth Technical Guide to Methyl 9-decenoate

Introduction

Methyl 9-decenoate is an unsaturated fatty acid methyl ester (FAME) with the molecular
formula C11H2002.[1][2][3] It consists of a ten-carbon chain with a terminal double bond (at
the ninth carbon) and a methyl ester group.[1] This structure imparts both hydrophobic (the
long carbon chain) and moderately polar (the ester group) characteristics, influencing its
physical properties and reactivity.[2] Methyl 9-decenoate serves as a valuable chemical
intermediate in various synthetic processes, a component in biodiesel, and has potential
applications in the flavor and fragrance industry.[1][2] Its well-defined structure also makes it a
useful reference standard in analytical chemistry, particularly in gas chromatography.[1]

Chemical Structure and Formula

The fundamental identity of methyl 9-decenoate is defined by its molecular structure and
associated identifiers.

Molecular Formula: C11H2002[1][3][4][5]

IUPAC Name: methyl dec-9-enoate[1]

CAS Number: 25601-41-6[1][2][3]

Synonyms: 9-Decenoic acid, methyl ester[2][3][4]
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The chemical structure is characterized by a linear ten-carbon chain with a double bond
between C9 and C10, and a methyl ester at C1.

Chemical Structure of Methyl 9-decenoate

Click to download full resolution via product page
Caption: Chemical structure of methyl 9-decenoate.

Physicochemical Properties

The physical and chemical properties of methyl 9-decenoate are summarized in the table
below. These properties are crucial for its handling, application, and role in chemical synthesis.
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Property Value Reference(s)
Molecular Weight 184.27 g/mol [1]
White crystalline powder or
Appearance o [41[6]
colorless to pale yellow liquid
Boiling Point 123 °C at 21 Torr [1114]
Density 0.883 £ 0.06 g/cm? (Predicted) [4]

Vapor Pressure

13.37 Pa at 25°C

[1]14]

logP (Octanol-Water)

3.076 - 4.6

[1]14]

Solubility

Soluble in organic solvents,

poorly soluble in water.

[1](2]

Refractive Index

Data not available

Flash Point

198.00 °F (92.40 °C)

(estimated)

[6]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and quality control of methyl 9-

decenoate.
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Technique Data Highlights Reference(s)

Spectra available, though
specific peak assignments for
the 9-decenoate isomer are
1H NMR not detailed in the provided [7]
search results. A spectrum for
the related methyl decanoate

is available.

Spectra available from sources
13C NMR ] [8]
like SpectraBase.

GC-MS data is available, with
the NIST Mass Spectrometry
Mass Spectrometry (MS) Data Center providing [41[8]
reference spectra. The exact
mass is 184.146329876 Da.

Vapor phase IR spectra are
available. A spectrum for the

Infrared (IR) Spectroscopy ) [819]
related methyl decanoate is

also available for comparison.

_ 1316 (Semi-standard non-
Kovats Retention Index [8][10]
polar column).

Synthesis of Methyl 9-decenoate

Several synthetic routes are employed for the production of methyl 9-decenoate, each with
distinct advantages.

« Esterification: This is a direct method involving the reaction of 9-decenoic acid with methanol,
typically in the presence of an acid catalyst like sulfuric acid.[1]

o Olefin Metathesis: A modern and significant approach is the ethenolysis of methyl oleate
(derived from plant oils) using ruthenium catalysts (e.g., Grubbs Il catalyst).[1] This reaction
produces both methyl 9-decenoate and 1-decene, which are valuable chemical
intermediates.[1]
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¢ Transesterification: This common industrial method involves the transesterification of
triglycerides from vegetable oils to produce a mixture of fatty acid methyl esters, which can
include methyl 9-decenoate depending on the feedstock.[1]

Synthesis Pathways for Methyl 9-decenoate

Starting Materials

9-Decenoic Acid m Triglycerides Methyl Oleate m

Sy thes¢s Methods

Esterification Transesterification Olefin Metathesis

Product

Methyl 9-decenoate

Click to download full resolution via product page

Caption: Major synthesis routes for methyl 9-decenoate.

Experimental Protocol: Acid-Catalyzed Esterification of
a Carboxylic Acid

The following is a general, detailed protocol for the synthesis of a methyl ester from a
carboxylic acid, which is directly applicable to the synthesis of methyl 9-decenoate from 9-
decenoic acid. This protocol is based on a standard procedure for esterification.[11]

Objective: To synthesize methyl 9-decenoate via Fischer esterification of 9-decenoic acid.

Materials:
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e 9-decenoic acid (1 equivalent)

e Methanol (as both reactant and solvent, excess)

o Concentrated Sulfuric Acid (H2SOa4, catalytic amount)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

 Brine (saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
o Dichloromethane or Diethyl Ether (for extraction)

Equipment:

Round-bottom flask

» Reflux condenser

o Heating mantle with magnetic stirrer
o Separatory funnel

o Beakers and Erlenmeyer flasks

e Rotary evaporator

Procedure:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 9-decenoic
acid and an excess of methanol.

o Catalyst Addition: While stirring, slowly and carefully add a catalytic amount of concentrated
sulfuric acid to the mixture.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. Let the reaction proceed for several hours (typically 2-4 hours), monitoring by TLC if
necessary.
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o Work-up:
o Cool the reaction mixture to room temperature.

o Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate
solution until effervescence ceases.

o Transfer the mixture to a separatory funnel and add water and an extraction solvent (e.g.,
diethyl ether).

o Shake the funnel, venting frequently. Allow the layers to separate and collect the organic
layer.

o Wash the organic layer sequentially with water and then brine.

e Drying and Concentration: Dry the collected organic layer over anhydrous magnesium
sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary
evaporator to remove the solvent.

 Purification: The crude methyl 9-decenoate can be purified by fractional vacuum distillation
to yield the final product.[11]

Chemical Reactions and Biological Activity

The presence of both a double bond and an ester functional group makes methyl 9-decenoate
a versatile molecule for further chemical transformations.

o Reactivity: The terminal double bond can undergo various reactions such as hydrogenation,
epoxidation, and polymerization.[2] The ester group can be hydrolyzed back to the carboxylic
acid or transesterified with other alcohols.

 Biological Activity: Limited studies have explored the biological properties of methyl 9-
decenoate. One study investigated its potential as an insecticide against the red flour beetle
(Tribolium castaneum).[1] However, more extensive research is required to fully understand
its biological profile and potential applications in drug development or agrochemicals.[1]

Applications
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Methyl 9-decenoate has several established and potential applications across different
industries.

e Chemical Intermediate: It is a precursor for the synthesis of other valuable chemicals and
polymers.[1][2] Its bifunctional nature allows for a wide range of chemical modifications.

» Biodiesel: As a fatty acid methyl ester, it can be a component of biodiesel, where its
properties contribute to the overall fuel characteristics like cetane number and oxidative
stability.[1]

o Flavors and Fragrances: Due to its often pleasant, fruity odor, it has applications in the
formulation of flavors and fragrances.[2]

o Coatings and Inks: It is used as a raw material for coatings, inks, and plastic additives.[2]

Applications of Methyl 9-decenoate
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Caption: Key application areas for methyl 9-decenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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C11H2002.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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